Cas no 1448419-39-3 (2-methyl-4-nitrophenyl chloroformate)

• Product Name: 2-methyl-4-nitrophenyl chloroformate
• CAS No: 1448419-39-3
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 6378080
• PubChem ID: 114982694
• Update Time: 2025-11-01

2-methyl-4-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-nitrophenyl chloroformate
• 1448419-39-3
• EN300-1612332

• Inchi： 1S/C8H6ClNO4/c1-5-4-6(10(12)13)2-3-7(5)14-8(9)11/h2-4H,1H3
• InChI Key： NHJPQTXFQPQDNS-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.9985354g/mol
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-methyl-4-nitrophenyl chloroformate

Introduction to 2-Methyl-4-Nitrophenyl Chloroformate (CAS No. 1448419-39-3)

2-Methyl-4-nitrophenyl chloroformate (CAS No. 1448419-39-3) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and analytical chemistry. This compound is characterized by its unique chemical structure, which includes a chloroformate group and a substituted nitrophenyl moiety. The combination of these functional groups endows the molecule with distinct reactivity and stability properties, making it an essential reagent in various synthetic pathways.

The chemical formula of 2-methyl-4-nitrophenyl chloroformate is C₉H₇ClNO₅. Its molecular weight is 236.60 g/mol, and it typically exists as a white to off-white solid at room temperature. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate, but it has limited solubility in water. These physical properties make it suitable for use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2-methyl-4-nitrophenyl chloroformate has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound to synthesize a series of compounds with potent anti-inflammatory and anti-cancer activities. The chloroformate group serves as a reactive site for the introduction of functional groups that can enhance the biological activity and pharmacokinetic properties of the final products.

Beyond its applications in drug discovery, 2-methyl-4-nitrophenyl chloroformate is also employed in analytical chemistry for the derivatization of amino acids and peptides. The reactivity of the chloroformate group allows for the formation of stable carbamates, which can be detected using various analytical techniques such as mass spectrometry (MS) and high-performance liquid chromatography (HPLC). This property makes it an invaluable tool for researchers studying protein structure and function.

The synthesis of 2-methyl-4-nitrophenyl chloroformate typically involves the reaction of 2-methyl-4-nitrophenol with phosgene or a phosgene equivalent such as triphosgene. This process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that reduce the formation of hazardous by-products.

Safety considerations are paramount when handling 2-methyl-4-nitrophenyl chloroformate. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. The compound should be stored in a cool, dry place away from incompatible materials to maintain its stability and prevent degradation.

In conclusion, 2-methyl-4-nitrophenyl chloroformate (CAS No. 1448419-39-3) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceutical research, and analytical chemistry. Its unique chemical properties make it an essential reagent for researchers working on the development of new drugs and analytical methods. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow.